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Compound of Interest

Compound Name: Venlafaxine-d6

Cat. No.: B1429546 Get Quote

For researchers, scientists, and drug development professionals engaged in the quantitative

analysis of venlafaxine, the use of a stable isotope-labeled internal standard is crucial for

achieving accurate and reliable results. This guide provides an in-depth overview of

commercially available Venlafaxine-d6 reference standards, their key characteristics, and a

detailed protocol for their application in bioanalytical methods.

Venlafaxine-d6, a deuterated analog of the antidepressant venlafaxine, is widely employed as

an internal standard in mass spectrometry-based assays. Its near-identical physicochemical

properties to the parent drug allow it to effectively compensate for variability during sample

preparation and analysis, a critical factor in complex biological matrices.[1][2]

Commercial Suppliers and Product Specifications
Several reputable suppliers offer Venlafaxine-d6 reference standards in various formats to suit

diverse experimental needs. The products are typically available as solutions in methanol or as

a neat solid, with certified concentrations and purity levels. Below is a summary of offerings

from prominent suppliers.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Purity Format

Cerilliant

(MilliporeSig

ma)

Venlafaxine-

D6 HCl

1062606-12-

5

C₁₇H₂₁D₆NO₂

• HCl
-

1.0 mg/mL in

Methanol[3]

Venlafaxine-

D6 HCl

1062606-12-

5

C₁₇H₂₁D₆NO₂

• HCl
-

100 µg/mL in

Methanol[4]

Cayman

Chemical

Venlafaxine-

d6

(hydrochlorid

e)

1062606-12-

5

C₁₇H₂₁D₆NO₂

• HCl
≥98% Neat Solid[5]

LGC

Standards

D,L-

Venlafaxine-

d6

1020720-02-

8
C₁₇H₂₁D₆NO₂ >95% (HPLC) Neat Solid

MedchemExp

ress

Venlafaxine-

d6

hydrochloride

-
C₁₇H₂₁D₆NO₂

• HCl
- Solid[6][7]

Pharmaffiliate

s

Venlafaxine

D6
940297-06-3 C₁₇H₂₁D₆NO₂ - -[8]

Note: Purity and other specifications are subject to batch-specific certificates of analysis (CoA),

which should be consulted for the most accurate information.

Experimental Protocol: Quantification of Venlafaxine
in Plasma using Venlafaxine-d6
The following protocol outlines a typical solid-phase extraction (SPE) and ultra-performance

liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method for the

quantification of venlafaxine in rat plasma, using Venlafaxine-d6 as an internal standard. This

method is a synthesized representation of established procedures.[1][9]

1. Preparation of Standard and Working Solutions:
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Primary Stock Solutions: Prepare individual stock solutions of venlafaxine and Venlafaxine-
d6 in methanol at a concentration of 1 mg/mL.

Working Standard Solutions: Serially dilute the venlafaxine stock solution with a 50:50

mixture of methanol and water to prepare working standards for the calibration curve.

Internal Standard Working Solution: Dilute the Venlafaxine-d6 stock solution to a

concentration of 50 µg/mL with the same diluent.[9]

2. Sample Preparation (Solid-Phase Extraction):

To 300 µL of plasma sample (blank, calibration standard, or unknown), add 20 µL of the 50

µg/mL Venlafaxine-d6 internal standard working solution and vortex to mix.[9]

Condition an appropriate SPE cartridge (e.g., OASIS HLB) with 1 mL of methanol followed

by 1 mL of deionized water.[9]

Load the plasma sample onto the conditioned SPE cartridge.

Wash the cartridge with 1 mL of 5% methanol in water.

Elute the analytes with 1 mL of methanol.

Evaporate the eluate to dryness under a stream of nitrogen at approximately 40°C.

Reconstitute the residue in 200 µL of the mobile phase.

3. UPLC-MS/MS Analysis:

Chromatographic Column: ACQUITY UPLC® BEH Shield RP18 (1.7 µm, 100 mm × 2.1 mm)

or equivalent.[9]

Mobile Phase: An isocratic elution with a mixture of acetonitrile and water (containing 2 mM

ammonium acetate) at a ratio of 80:20 (v/v) is often effective.[9]

Flow Rate: 0.3 mL/min.[9]

Injection Volume: 7 µL.[9]
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Mass Spectrometry: Employ a tandem mass spectrometer with an electrospray ionization

(ESI) source operating in positive ion and multiple reaction monitoring (MRM) mode.

MRM Transitions:

Venlafaxine: m/z 278.3 → 121.08[9]

O-desmethylvenlafaxine (active metabolite): m/z 264.2 → 107.1[9]

Venlafaxine-d6: m/z 284.4 → 121.0[9]

4. Data Analysis:

Quantify venlafaxine in the unknown samples by constructing a calibration curve from the peak

area ratios of the analyte to the internal standard in the calibration samples.

Diagrams
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Caption: Bioanalytical workflow for venlafaxine quantification.
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Caption: Logical relationship in internal standard-based quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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